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Compound of Interest

Compound Name: Dimethyl 2,2'-thiobisacetate

Cat. No.: B108632 Get Quote

Essential Safety and Handling Guide for Dimethyl
2,2'-thiobisacetate
This guide provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with Dimethyl 2,2'-thiobisacetate
(CAS No. 16002-29-2). The following procedures are designed to ensure safe laboratory

operations and mitigate risks associated with this chemical.

Chemical Safety and Hazard Information
Dimethyl 2,2'-thiobisacetate is classified with the following hazards:

H314: Causes severe skin burns and eye damage.[1]

H227: Combustible liquid.[1]

Due to these hazards, adherence to strict safety protocols is mandatory.
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Quantitative Data for Dimethyl 2,2'-
thiobisacetate

Molecular Formula C6H10O4S[1][2]

Molecular Weight 178.21 g/mol [2][3]

Boiling Point 130 °C (at 15 Torr)[1]

Density (Predicted) 1.199 ± 0.06 g/cm³[1]

Occupational Exposure Limits (PEL, TLV)
Not established. Handle with caution and use

engineering controls to minimize exposure.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following should be worn

at all times when handling Dimethyl 2,2'-thiobisacetate.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Always inspect

gloves for tears or punctures before use and dispose of contaminated gloves in accordance

with laboratory procedures.

Eye and Face Protection: Use chemical safety goggles and a face shield to protect against

splashes.

Skin and Body Protection: Wear a flame-retardant lab coat and additional protective clothing

as necessary to prevent skin contact. Ensure clothing is antistatic.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[4][5] If ventilation is insufficient or in case of a spill, use a NIOSH-approved respirator

with appropriate cartridges.

Operational and Disposal Plans
Handling and Storage

Ventilation: Always handle Dimethyl 2,2'-thiobisacetate in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of vapors.[4][5]
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Ignition Sources: This is a combustible liquid. Keep it away from heat, sparks, open flames,

and other ignition sources.[1][5][6] Use explosion-proof electrical and ventilating equipment.

[7]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][2][6]

Keep it segregated from incompatible materials such as strong oxidizing agents.

Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in areas

where the chemical is handled or stored.[4] An emergency eyewash station and safety

shower should be immediately accessible.

Disposal Plan
Waste Disposal: Dispose of Dimethyl 2,2'-thiobisacetate and any contaminated materials

at an approved waste disposal plant.[4] Do not mix with other waste.

Container Disposal: Empty containers may retain product residue and should be treated as

hazardous. Do not reuse containers; handle them in the same manner as the product itself

for disposal.[8]

Emergency Procedures
Immediate and appropriate action during an emergency is critical to minimizing harm.

First Aid Measures
Eye Contact: Immediately rinse cautiously with water for several minutes.[4][6] Remove

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.[4]

Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with

plenty of soap and water.[4] If skin irritation or a rash occurs, seek medical attention.[4]

Ingestion: Rinse mouth.[4] Do NOT induce vomiting. Call a physician or poison control center

immediately.[4]

Inhalation: Move the person to fresh air. If breathing is difficult or symptoms persist, call a

physician.[4][8]
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Spill and Fire Response
Spill Containment: In case of a spill, evacuate the area and shut off all ignition sources.[7]

Use non-sparking tools.[7] Absorb the spill with inert, non-combustible material such as

sand, earth, or vermiculite.[7][8] Collect the material and place it in a suitable, labeled

container for disposal.[8]

Fire Extinguishing: For small fires, use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[4][6] For large fires, use water spray, fog, or alcohol-resistant foam. Use

water spray to cool fire-exposed containers.[8]

Experimental Workflow Visualization
The following diagram outlines the standard operating procedure for responding to a chemical

spill, ensuring a systematic and safe cleanup process.
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Caption: Workflow for a safe and effective chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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